Cas no 901920-84-1 (2-(5-Fluoro-2-methylphenyl)piperidine)

• Product Name: 2-(5-Fluoro-2-methylphenyl)piperidine
• CAS No: 901920-84-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5761159
• PubChem ID: 63084812
• Update Time: 2025-05-26

2-(5-Fluoro-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)piperidine
• Y11732
• EN300-1858364
• 901920-84-1
• AKOS012384970
• Piperidine, 2-(5-fluoro-2-methylphenyl)-
• 2-(5-Fluoro-2-methylphenyl)piperidine

• Inchi： 1S/C12H16FN/c1-9-5-6-10(13)8-11(9)12-4-2-3-7-14-12/h5-6,8,12,14H,2-4,7H2,1H3
• InChI Key： ICAGBHADEAZGCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1CCCCN1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 274.9±40.0 °C(Predicted)
• pka: 9.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(5-Fluoro-2-methylphenyl)piperidine

2-(5-Fluoro-2-methylphenyl)piperidine (CAS No. 901920-84-1): An Overview and Recent Advances

2-(5-Fluoro-2-methylphenyl)piperidine (CAS No. 901920-84-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluorine atom and a methyl group on the phenyl ring, along with the piperidine moiety, imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The fluorine atom in 2-(5-Fluoro-2-methylphenyl)piperidine plays a crucial role in modulating the compound's pharmacological profile. Fluorine is known for its ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic properties. Additionally, the methyl group on the phenyl ring contributes to the overall hydrophobicity of the molecule, further influencing its interactions with biological targets.

The piperidine moiety is a common structural element in many biologically active compounds, particularly those with central nervous system (CNS) activity. Piperidines are often used as scaffolds in the design of drugs targeting neurotransmitter receptors and ion channels. In the case of 2-(5-Fluoro-2-methylphenyl)piperidine, this functional group likely contributes to its potential as a modulator of CNS function.

Recent studies have explored the therapeutic potential of 2-(5-Fluoro-2-methylphenyl)piperidine in various disease models. One notable area of research is its application in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can exhibit neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that 2-(5-Fluoro-2-methylphenyl)piperidine may have a role in slowing the progression of these debilitating conditions.

In addition to its neuroprotective properties, 2-(5-Fluoro-2-methylphenyl)piperidine has also been investigated for its potential as an anxiolytic agent. Animal studies have demonstrated that this compound can reduce anxiety-like behaviors without causing significant sedation or motor impairment. These results indicate that it may be a promising candidate for the development of novel anxiolytic drugs with improved safety profiles.

The pharmacokinetic properties of 2-(5-Fluoro-2-methylphenyl)piperidine have been extensively studied to optimize its therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a potential drug candidate. Furthermore, studies have indicated that it can cross the blood-brain barrier efficiently, making it suitable for targeting CNS disorders.

To further understand the mechanism of action of 2-(5-Fluoro-2-methylphenyl)piperidine, researchers have conducted binding assays and molecular modeling studies. These investigations have revealed that this compound can interact with specific neurotransmitter receptors, such as serotonin (5-HT) receptors and gamma-aminobutyric acid (GABA) receptors. The selective binding to these receptors may underlie its anxiolytic and neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-Fluoro-2-methylphenyl)piperidine in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully assess its therapeutic potential and long-term safety profile.

In conclusion, 2-(5-Fluoro-2-methylphenyl)piperidine (CAS No. 901920-84-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with favorable pharmacological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various medical fields.